Cas no 25877-39-8 (2-(5-nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid)

• Product Name: 2-(5-nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid
• CAS No: 25877-39-8
• MF: C₈H₆N₄O₄
• MW: 222.15764093399
• CID: 6589381
• PubChem ID: 165455596
• Update Time: 2025-06-15

2-(5-nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 25877-39-8
• 2-(5-Nitro-1H-benzo[d][1,2,3]triazol-1-yl)acetic acid
• EN300-715316
• 2-(5-nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid

• Inchi： 1S/C8H6N4O4/c13-8(14)4-11-7-2-1-5(12(15)16)3-6(7)9-10-11/h1-3H,4H2,(H,13,14)
• InChI Key： QJYOCQYKVBWVRB-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=CC(=CC=2N=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 222.03890469g/mol
• Monoisotopic Mass: 222.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-(5-nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid

Comprehensive Overview of 2-(5-Nitro-1H-1,2,3-Benzotriazol-1-yl)Acetic Acid (CAS No. 25877-39-8)

2-(5-Nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid, with the CAS number 25877-39-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzotriazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry, material science, and industrial processes. The presence of the nitro group and acetic acid moiety in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitro-substituted benzotriazole derivatives has surged due to their potential in developing novel therapeutics and agrochemicals. Researchers are particularly interested in the compound's ability to act as a photo-stabilizer and UV absorber, which aligns with the growing focus on sustainable materials and environmental protection. The compound's unique properties also make it a candidate for studying enzyme inhibition and drug delivery systems, topics frequently searched in academic and industrial databases.

The synthesis of 2-(5-nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid typically involves the nitration of 1H-benzotriazole followed by functionalization with acetic acid derivatives. This process highlights the compound's role as a building block for more complex molecules, a key area of interest for chemists exploring green chemistry and atom-efficient reactions. Its molecular weight and solubility profile further contribute to its utility in diverse experimental conditions.

From an industrial perspective, the compound's stability under varying pH conditions makes it suitable for applications in coatings and polymers, addressing the need for durable materials in construction and automotive sectors. Additionally, its potential as a corrosion inhibitor has been explored, coinciding with the rising demand for eco-friendly alternatives in metal protection. These applications are frequently queried in search engines, reflecting their relevance to current market trends.

In the realm of pharmaceutical research, 2-(5-nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid is investigated for its bioactive properties. Studies suggest its derivatives may exhibit antimicrobial and anti-inflammatory activities, aligning with global efforts to combat antibiotic resistance and chronic diseases. Such findings are often cited in peer-reviewed journals, reinforcing the compound's scientific significance.

To ensure safe handling, researchers emphasize the importance of understanding the compound's physicochemical properties, including its melting point and thermal stability. These parameters are critical for optimizing laboratory protocols and scaling up production, topics frequently discussed in chemical engineering forums. The compound's compatibility with common solvents like DMSO and ethanol further enhances its practicality in experimental settings.

In summary, 2-(5-nitro-1H-1,2,3-benzotriazol-1-yl)acetic acid (CAS No. 25877-39-8) stands out as a multifaceted compound with applications spanning drug discovery, material science, and industrial chemistry. Its structural features and functional groups continue to inspire innovation, addressing contemporary challenges in science and technology. As research progresses, this compound is poised to remain a focal point in both academic and industrial discourse.